Cas no 648869-82-3 (L-Alanine,L-isoleucyl-L-leucyl-L-histidyl-L-leucyl-L-threonylglycylglycylglycyl-L-arginylglycyl-L-arginyl-L-valyl-L-leucyl-L-leucyl-)

• Product name: L-Alanine,L-isoleucyl-L-leucyl-L-histidyl-L-leucyl-L-threonylglycylglycylglycyl-L-arginylglycyl-L-arginyl-L-valyl-L-leucyl-L-leucyl-
• CAS No: 648869-82-3
• MF: C₆₈H₁₂₁N₂₃O₁₇
• MW: 1532.83225417137
• CID: 413613

L-Alanine,L-isoleucyl-L-leucyl-L-histidyl-L-leucyl-L-threonylglycylglycylglycyl-L-arginylglycyl-L-arginyl-L-valyl-L-leucyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-isoleucyl-L-leucyl-L-histidyl-L-leucyl-L-threonylglycylglycylglycyl-L-arginylglycyl-L-arginyl-L-valyl-L-leucyl-L-leucyl-
• L-Alanine,L-isoleucyl-L-leucyl-L-histidyl-L-leucyl-L-threonylglycylglycylglycyl-L-arginylglycyl-L-arginyl-L-valyl-L-leucyl-L-
• L-Alanine, L-isoleucyl-L-leucyl-L-histidyl-L-leucyl-L-threonylglycylglycylglycyl-L-arginylglycyl-L-arginyl-L-valyl-L-leucyl-L-leucyl- (9CI)

• Inchi： 1S/C68H121N23O17/c1-15-38(12)53(69)63(104)88-45(23-34(4)5)59(100)87-48(26-41-27-74-32-81-41)61(102)86-47(25-36(8)9)62(103)91-55(40(14)92)64(105)80-29-50(94)77-28-49(93)78-30-51(95)83-42(18-16-20-75-67(70)71)56(97)79-31-52(96)84-43(19-17-21-76-68(72)73)57(98)90-54(37(10)11)65(106)89-46(24-35(6)7)60(101)85-44(22-33(2)3)58(99)82-39(13)66(107)108/h27,32-40,42-48,53-55,92H,15-26,28-31,69H2,1-14H3,(H,74,81)(H,77,94)(H,78,93)(H,79,97)(H,80,105)(H,82,99)(H,83,95)(H,84,96)(H,85,101)(H,86,102)(H,87,100)(H,88,104)(H,89,106)(H,90,98)(H,91,103)(H,107,108)(H4,70,71,75)(H4,72,73,76)/t38-,39-,40+,42-,43-,44-,45-,46-,47-,48-,53-,54-,55-/m0/s1
• InChI Key： RMKCBCWXBYPTTH-ZBPYBSJXSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC(=O)CNC(=O)CNC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 1531.93203

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• PSA: 643.43
• pka: 3.43±0.10(Predicted)